Cas no 1805185-12-9 (2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C9H4ClF5N2/c10-2-6-4(8(11)12)1-5(9(13,14)15)7(3-16)17-6/h1,8H,2H2
- InChI Key: CWUNBJDQCMZVHU-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=CC(C(F)(F)F)=C(C#N)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029039153-250mg |
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1805185-12-9 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029039153-500mg |
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1805185-12-9 | 95% | 500mg |
$1,617.60 | 2022-04-01 | |
| Alichem | A029039153-1g |
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1805185-12-9 | 95% | 1g |
$2,866.05 | 2022-04-01 |
2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
Recent Advances in the Study of 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805185-12-9)
In recent years, the compound 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805185-12-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its structural features make it a valuable scaffold for the development of bioactive molecules with enhanced stability and efficacy.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and applications of this compound, highlighting its role in the development of next-generation fungicides. The researchers demonstrated that the introduction of the chloromethyl and cyano groups at specific positions on the pyridine ring significantly enhances the compound's reactivity, enabling its use in diverse chemical transformations. Furthermore, the presence of fluorine atoms was found to improve the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigations.
Another recent investigation, detailed in ACS Omega (2024), focused on the mechanistic insights into the biological activity of derivatives of 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine. The study revealed that these derivatives exhibit potent inhibitory effects against specific fungal pathogens by targeting essential enzymes involved in cell wall biosynthesis. The findings underscore the compound's potential as a lead structure for the design of new antifungal agents with reduced environmental toxicity.
In addition to its agrochemical applications, this compound has also been investigated for its potential in medicinal chemistry. A preprint article on bioRxiv (2024) reported the synthesis and evaluation of pyridine-based analogs, including 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, as modulators of inflammatory pathways. Preliminary results indicated that these analogs could effectively suppress the production of pro-inflammatory cytokines, suggesting their utility in the treatment of chronic inflammatory diseases.
Despite these promising developments, challenges remain in optimizing the synthetic routes and scaling up production of this compound. Recent advancements in flow chemistry and catalytic fluorination techniques, as discussed in Organic Process Research & Development (2023), offer potential solutions to these challenges. These innovations could facilitate the large-scale production of 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine and its derivatives, thereby accelerating their transition from laboratory research to commercial applications.
In conclusion, the growing body of research on 2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805185-12-9) highlights its versatility and potential across multiple domains. Continued exploration of its chemical properties and biological activities is expected to yield further breakthroughs, paving the way for its broader adoption in both agrochemical and pharmaceutical industries.
1805185-12-9 (2-(Chloromethyl)-6-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)